Cas no 1427373-92-9 (2-Benzothiazolamine, 4-bromo-5-methyl-)

Technical Introduction: 2-Benzothiazolamine, 4-bromo-5-methyl- 2-Benzothiazolamine, 4-bromo-5-methyl-, is a brominated benzothiazole derivative with a molecular formula of C₈H₇BrN₂S. This compound features a benzothiazole core substituted with an amine group at the 2-position, a bromo group at the 4-position, and a methyl group at the 5-position. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine substituent enhances reactivity for cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. This compound is characterized by its high purity and stability, ensuring consistent performance in research and industrial applications.
2-Benzothiazolamine, 4-bromo-5-methyl- structure
1427373-92-9 structure
Product Name:2-Benzothiazolamine, 4-bromo-5-methyl-
CAS No:1427373-92-9
MF:C8H7BrN2S
MW:243.1236
CID:5084154
PubChem ID:81709477
Update Time:2025-05-20

2-Benzothiazolamine, 4-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine, 4-bromo-5-methyl-
    • 4-Bromo-5-methylbenzo[d]thiazol-2-amine
    • 4-bromo-5-methyl-1,3-benzothiazol-2-amine
    • DTXSID901296780
    • AKOS020289686
    • E84336
    • DB-426237
    • 4-bromo-5-methyl-2-Benzothiazolamine
    • 1427373-92-9
    • BS-49224
    • SCHEMBL23043060
    • Inchi: 1S/C8H7BrN2S/c1-4-2-3-5-7(6(4)9)11-8(10)12-5/h2-3H,1H3,(H2,10,11)
    • InChI Key: UYZZQDGBKLBXNA-UHFFFAOYSA-N
    • SMILES: BrC1=C(C([H])([H])[H])C([H])=C([H])C2=C1N=C(N([H])[H])S2

Computed Properties

  • Exact Mass: 241.95133g/mol
  • Monoisotopic Mass: 241.95133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 67.2

2-Benzothiazolamine, 4-bromo-5-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1214838-5g
4-Bromo-5-methylbenzo[d]thiazol-2-amine
1427373-92-9 95%
5g
$1100 2024-07-23
Ambeed
A1467794-100mg
4-Bromo-5-methylbenzo[d]thiazol-2-amine
1427373-92-9 98%
100mg
$15.0 2025-02-21
Ambeed
A1467794-250mg
4-Bromo-5-methylbenzo[d]thiazol-2-amine
1427373-92-9 98%
250mg
$30.0 2025-02-21
Ambeed
A1467794-1g
4-Bromo-5-methylbenzo[d]thiazol-2-amine
1427373-92-9 98%
1g
$98.0 2025-02-21
Ambeed
A1467794-5g
4-Bromo-5-methylbenzo[d]thiazol-2-amine
1427373-92-9 98%
5g
$390.0 2025-02-21
eNovation Chemicals LLC
Y1297977-1G
4-bromo-5-methyl-1,3-benzothiazol-2-amine
1427373-92-9 97%
1g
$120 2024-07-21
eNovation Chemicals LLC
Y1297977-5G
4-bromo-5-methyl-1,3-benzothiazol-2-amine
1427373-92-9 97%
5g
$475 2024-07-21
eNovation Chemicals LLC
Y1297977-500mg
4-bromo-5-methyl-1,3-benzothiazol-2-amine
1427373-92-9 97%
500mg
$85 2025-02-27
eNovation Chemicals LLC
Y1297977-1g
4-bromo-5-methyl-1,3-benzothiazol-2-amine
1427373-92-9 97%
1g
$120 2025-02-27
eNovation Chemicals LLC
Y1297977-10g
4-bromo-5-methyl-1,3-benzothiazol-2-amine
1427373-92-9 97%
10g
$815 2025-02-27

Additional information on 2-Benzothiazolamine, 4-bromo-5-methyl-

Recent Advances in the Study of 2-Benzothiazolamine, 4-bromo-5-methyl- (CAS: 1427373-92-9)

The compound 2-Benzothiazolamine, 4-bromo-5-methyl- (CAS: 1427373-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-Benzothiazolamine, 4-bromo-5-methyl-, which make it a promising candidate for targeting specific biological pathways. The presence of the bromo and methyl substituents on the benzothiazole ring has been shown to enhance its binding affinity to certain protein targets, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling techniques to predict the compound's interactions with key enzymes and receptors, providing valuable insights for further experimental validation.

In terms of synthesis, novel methodologies have been developed to optimize the production of 2-Benzothiazolamine, 4-bromo-5-methyl- with higher yields and purity. A recent publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only improves the scalability of the compound but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Biological evaluations of 2-Benzothiazolamine, 4-bromo-5-methyl- have revealed its potent inhibitory effects on several disease-relevant targets. In vitro studies demonstrated significant activity against kinases implicated in cancer progression, with IC50 values in the low micromolar range. Additionally, preliminary in vivo data from animal models suggest that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate half-life, making it a viable candidate for further preclinical development.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research is focused on structural modifications to enhance selectivity and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the compound's potential in combination therapies and its applicability across different disease indications.

In conclusion, 2-Benzothiazolamine, 4-bromo-5-methyl- (CAS: 1427373-92-9) represents a compelling area of investigation in chemical biology and drug discovery. The latest research underscores its multifaceted potential, from its synthetic accessibility to its promising biological activity. As studies progress, this compound may pave the way for new therapeutic strategies in oncology and inflammation-related disorders, warranting continued attention from the scientific community.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.